Cas no 18586-22-6 (Trisiloxane,1,5-diethenyl-1,1,5,5-tetramethyl-3,3-diphenyl-)

• Product Name: Trisiloxane,1,5-diethenyl-1,1,5,5-tetramethyl-3,3-diphenyl-
• CAS No: 18586-22-6
• MF: C₂₀H₂₈O₂Si₃
• MW: 384.691628456116
• MDL: MFCD00156459
• CID: 166438
• Update Time: 2026-05-14

Trisiloxane,1,5-diethenyl-1,1,5,5-tetramethyl-3,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,5-diethenyl-1,1,5,5-tetramethyl-3,3-diphenyl-
• 1,1,5,5-TETRAMETHYL-3,3-DIPHENYL-1,5-DIVINYLTRISILOXANE
• 1,5-DIVINYL-3,3-DIPHENYL-1,1,5,5-TETRAMETHYLTRISILOXANE
• bis[[ethenyl(dimethyl)silyl]oxy]-diphenylsilane
• NULL
• EINECS 242-426-1
• 1,5-Diethenyl-1,1,5,5-dimethyl-3,3-diphenyltrisiloxane
• 1,5-DIVINYL-3,3-DIPHENYL-1,1,5,5-TETRA-METHYLTRISILOXANE
• 1,5-diethenyl-1,1,5,5-tetramethyl-3,3-diphenyl-trisiloxan
• 1,5-Diethenyl-1,1,5,5-tetramethyl-3,3-diphenylpentanetrisiloxane

• MDL： MFCD00156459
• Inchi： InChI=1S/C20H28O2Si3/c1-7-23(3,4)21-25(22-24(5,6)8-2,19-15-11-9-12-16-19)20-17-13-10-14-18-20/h7-18H,1-2H2,3-6H3
• InChI Key： OOGRAMOPTBMVKO-UHFFFAOYSA-N
• SMILES： C=C[Si](C)(C)O[Si](C1=CC=CC=C1)(C2=CC=CC=C2)O[Si](C)(C)C=C

Computed Properties

• Exact Mass: 398.15500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8

Experimental Properties

• Density: 0,976 g/cm3
• Melting Point: <0°C
• Boiling Point: 141-144°C 1mm
• Flash Point: >110°C
• Refractive Index: 1.5057
• PSA: 18.46000
• LogP: 4.59760

Trisiloxane,1,5-diethenyl-1,1,5,5-tetramethyl-3,3-diphenyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38